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Compound Focus: Bromperidol

CAS No.: 10457-90-6

Cat. No.: $522148

Pharmacokinetic Profile & Formulation Data

The following tables consolidate key physicochemical, formulation, and pharmacokinetic parameters for

Bromperidol Decanoate.

Table 1: Physicochemical & Formulation Profile

Parameter Specification

Class First-Generation (Typical) Antipsychotic [1]
Brand Name(s) Impromen Decanoas [2]

Vehicle Sesame oil [2]

logP (Predicted) 7.9 2]

Ester Group Decanoate (Long-chain fatty acid) [3]

Table 2: Key Pharmacokinetic Parameters
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Parameter Value /| Characteristics Notes | Context
Dosage Interval 4 weeks [2] Typical maintenance dosing.
Tmax 3-9 days [2] Time to reach maximum plasma

concentration.

t1/2 (Multiple) 21-25 days [2] Half-life at steady-state conditions.

t1/2 (Single) Not clearly defined in results -

Kinetic Model Flip-flop kinetics [3] [4] Absorption rate is slower than elimination
rate.

Time to Steady- Governed by absorption rate A function of the slow absorption rate

State [3] constant.

Core Pharmacokinetic Concepts & Experimental
Insights

e Flip-Flop Kinetics: Like other long-acting injectable (LAI) antipsychotics in oil vehicles,
Bromperidol Decanoate exhibits "flip-flop" kinetics [3] [4]. For these formulations, the rate of
absorption from the intramuscular injection site is much slower than the rate of elimination from the
body. Consequently, the observed half-life primarily reflects the absorption process, not the true
elimination half-life. This is why the time to reach steady-state concentrations is a function of the

absorption rate [3].

e Formulation and Release: Bromperidol Decanoate is synthesized by esterifying the active drug,
bromperidol, to a long-chain fatty acid (decanoic acid) to form a prodrug [3]. This prodrug is then
dissolved in a sesame oil vehicle [2]. Upon intramuscular injection, the drug release is controlled by its
very low solubility in the tissue fluids at the injection site. The active drug must first be released from
the oil depot and then hydrolyzed back to its parent form before entering the systemic circulation. This

slow diffusion and hydrolysis process is responsible for the sustained-release profile.

e Analytical and Experimental Considerations:

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Template:Pharmacokinetics_of_long-acting_injectable_antipsychotics
https://en.wikipedia.org/wiki/Template:Pharmacokinetics_of_long-acting_injectable_antipsychotics
https://en.wikipedia.org/wiki/Template:Pharmacokinetics_of_long-acting_injectable_antipsychotics
https://pubmed.ncbi.nlm.nih.gov/23343447/
https://link.springer.com/article/10.1007/s40263-020-00779-5
https://pubmed.ncbi.nlm.nih.gov/23343447/
https://www.smolecule.com/products/s522148?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23343447/
https://link.springer.com/article/10.1007/s40263-020-00779-5
https://pubmed.ncbi.nlm.nih.gov/23343447/
https://www.smolecule.com/products/s522148?utm_src=pdf-body
https://www.smolecule.com/products/s522148?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23343447/
https://en.wikipedia.org/wiki/Template:Pharmacokinetics_of_long-acting_injectable_antipsychotics
https://www.smolecule.com/products/s522148?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

o Analytical Challenges: As noted in one review, the proper pharmacokinetic study of depot
antipsychotics like Bromperidol Decanoate has been historically hampered by the necessity to
accurately measure very low (subnanomolar) concentrations in plasma [3]. This requires highly
sensitive analytical methods, such as LC-MS/MS.

o In Vitro Dissolution Testing: A key challenge in developing and qualifying LAIs is establishing
a predictive in vitro dissolution test. There is no single officially approved procedure for these
complex depot formulations [1]. Manufacturers develop specific methods, often using apparatus
like dialysis bags or flow-through cells, to simulate the release from the oil depot. Establishing a
strong in vitro-in vivo correlation (IVIVC) is critical but difficult, as the in vivo release is

influenced by factors like the viscosity of the oil, the vascularity of the injection site, and body
mass [1] [4].

The diagram below illustrates the sequential journey and the "flip-flop" kinetic profile of Bromperidol

Decanoate from injection to elimination.
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Clinical and Regulatory Context

 Clinical Efficacy and Comparative Data: A Cochrane systematic review concluded that the available
trial data for Bromperidol Decanoate is minimal and poorly reported [5] [6]. The evidence suggests it
may be more effective than a placebo but appears less effective in preventing relapse compared to

other depot typical antipsychotics like Fluphenazine Decanoate and Haloperidol Decanoate [5] [6]. It
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is noted as being a viable option in regions where it is available, particularly if there are reasons to

avoid other depot medications [5].

¢ Regulatory and Geographic Status: Bromperidol Decanoate is not approved in the United States. Its

use is noted in several European countries, including Belgium, Germany, Italy, and the Netherlands [5]

[7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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